Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21344913 Thio-aripiprazole C23H27Cl2N3OS
VC21343157 7-APRA 107937-01-9 C10H12N2O3S
VC21341395 Oxidopamine 1199-18-4 C8H11NO3
VC21346350 Dextrorphan 125-73-5 C17H23NO
VC21345385 Levocloperastine 132301-89-4 C20H24ClNO
VC21346276 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile 143782-23-4 C9H3F3N2S
VC21343182 3-((4-Fluorophenyl)carbonyl)-2-(2-methylpropanoyl)-N,3-diphenyloxirane-2-carboxamide 148146-51-4 C26H22FNO4
VC21344966 4-Desmethoxypropoxyl-4-chloro Rabeprazole 168167-42-8 C14H12ClN3OS
VC21341479 4-Hydroxyphenylacetamide 17194-82-0 C8H9NO2
VC21341399 N,N-Dimethyl-L-phenylalanine 17469-89-5 C11H15NO2
VC21341431 2-((((1Z)-1-(2-Aminothiazol-4-yl)-2-((oxoethyl)amino)-2-oxoethylidene)amino)oxy)-2-methylpropanoic acid 194241-83-3 C11H14N4O5S
VC21341406 7-Aminodeacetoxycephalosporanic acid 22252-43-3 C8H10N2O3S
VC21343108 2-[4-(2,3-Epoxypropoxy)phenyl]acetamide 29122-69-8 C11H13NO3
VC21343271 (6R,7R)-7-Amino-3-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 30246-33-4 C11H12N4O3S3
VC21345269 10H-Phenothiazine-10-propanamine, 2-chloro-, monohydrochloride 3763-80-2 C15H16Cl2N2S
VC21344899 4-(4-Chlorophenyl)cyclohexanecarboxylic acid 49708-81-8 C13H15ClO2
VC21344894 2-(4-Fluorophenyl)thiophene 58861-48-6 C10H7FS
VC21343115 p-Chlorophenylbutylene oxide 59363-17-6 C10H11ClO
VC21343162 Methyl 3-nitrobenzenesulfonate 6214-21-7 C7H7NO5S
VC21343136 Gamma-L-Glutamyl-L-cysteine 636-58-8 C8H14N2O5S
VC21346470 (+/-)-Ambrisentan 713516-99-5 C22H22N2O4
VC21343138 (6R,7R)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methyl-ethoxy)imino-acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate 72558-82-8 C22H22N6O7S2
VC21344847 (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate 73791-47-6 C34H52N2O12S
VC21344907 N,N-dimethyl-D-glucamine 76326-99-3 C8H19NO5
VC21345299 [(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate 847460-53-1 C16H23F3N5O6PS2